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Compound of Interest

Compound Name: Boc-3-(4-Biphenylyl)-D-alanine

Cat. No.: B558552 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized chemical compounds is paramount. This guide provides essential

safety protocols, operational procedures, and disposal plans for Boc-3-(4-Biphenylyl)-D-
alanine (CAS No. 128779-47-5).

Summary of Key Safety Information
While a comprehensive Safety Data Sheet (SDS) specific to Boc-3-(4-Biphenylyl)-D-alanine
should be consulted, the following table summarizes key quantitative data and

recommendations based on available information and best practices for similar compounds.
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Parameter Value/Recommendation Source/Rationale

CAS Number 128779-47-5 [1]

Molecular Formula C₂₀H₂₃NO₄ [1]

Molecular Weight 341.41 g/mol [1]

Appearance White to off-white solid/powder
General knowledge of similar

compounds

Storage Store at room temperature. [1]

Occupational Exposure Limits

Not established. Treat as a

potentially hazardous

substance and minimize

exposure.

Prudent laboratory practice

Recommended PPE
Safety glasses with side

shields, nitrile gloves, lab coat.

General laboratory safety

guidelines

First Aid - Eyes

Immediately flush with plenty

of water for at least 15

minutes.

Standard first aid for eye

contact with chemicals

First Aid - Skin
Wash off with soap and plenty

of water.

Standard first aid for skin

contact with chemicals

First Aid - Inhalation

Move to fresh air. If not

breathing, give artificial

respiration.

Standard first aid for inhalation

of dusts

First Aid - Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Standard first aid for ingestion

of chemicals

Operational Plan: From Receipt to Use
A systematic approach to handling Boc-3-(4-Biphenylyl)-D-alanine is crucial for safety and

maintaining the integrity of the compound.
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Receiving and Inspection
Verification: Upon receipt, verify that the container is clearly labeled with the chemical name,

CAS number, and any hazard warnings.

Integrity Check: Inspect the container for any signs of damage or leakage. If compromised,

handle with appropriate PPE in a ventilated area and contact the supplier.

Documentation: Record the date of receipt and lot number in the laboratory inventory

system.

Storage
Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.

Container: Keep the container tightly closed to prevent contamination and moisture

absorption.

Labeling: Ensure the storage location is clearly marked.

Handling and Use
Engineering Controls: Handle the compound in a well-ventilated area. For procedures that

may generate dust, use a chemical fume hood or a ventilated balance enclosure.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Wear nitrile gloves. Change gloves immediately if they become

contaminated.

Body Protection: A standard laboratory coat is required.

Hygiene: Avoid inhalation of dust. Do not eat, drink, or smoke in the handling area. Wash

hands thoroughly after handling.
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Disposal Plan
All waste generated from handling Boc-3-(4-Biphenylyl)-D-alanine must be considered

chemical waste.

Contaminated Materials: Dispose of any contaminated PPE (gloves, etc.), weighing papers,

and other materials in a designated and clearly labeled chemical waste container.

Unused Product: Dispose of unused or unwanted Boc-3-(4-Biphenylyl)-D-alanine as

chemical waste in accordance with local, state, and federal regulations. Do not dispose of it

down the drain or in regular trash.

Waste Collection: The designated chemical waste container should be kept closed and

stored in a safe location until it is collected by the institution's environmental health and

safety (EHS) department or a licensed chemical waste disposal company.

Safe Handling Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Boc-3-(4-Biphenylyl)-
D-alanine from receipt to disposal.
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Safe Handling Workflow for Boc-3-(4-Biphenylyl)-D-alanine

Receiving

Storage

Handling

Disposal

Receive Shipment

Inspect for Damage

Verify Label Information

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Handle in Ventilated Area (e.g., Fume Hood)

Weigh and Prepare for Experiment

Dispose of Contaminated Materials and Unused Product as Chemical Waste

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling of Boc-3-(4-Biphenylyl)-D-alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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